![molecular formula C7H11NO B3248695 (1s)-1-(2-Furyl)propylamine CAS No. 188772-69-2](/img/structure/B3248695.png)
(1s)-1-(2-Furyl)propylamine
Overview
Description
(1s)-1-(2-Furyl)propylamine, also known as furpropamide, is a chemical compound that belongs to the class of monoamine oxidase inhibitors (MAOIs). It is a white crystalline powder that is soluble in water and alcohol. MAOIs are a class of drugs that are used to treat depression, anxiety, and other mental health disorders. Furpropamide is a relatively new MAOI that has been the subject of scientific research in recent years.
Mechanism of Action
Furpropamide works by inhibiting the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, (1s)-1-(2-Furyl)propylamine increases the levels of these neurotransmitters in the brain, which can improve mood, reduce anxiety, and protect against neurodegeneration.
Biochemical and Physiological Effects
Furpropamide has been shown to have a number of biochemical and physiological effects. It increases the levels of serotonin, dopamine, and norepinephrine in the brain, which can improve mood and reduce anxiety. It also has antioxidant properties, which can protect against oxidative stress and neurodegeneration. Additionally, (1s)-1-(2-Furyl)propylamine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
Furpropamide has several advantages for lab experiments. It is a relatively new compound, which means that there is still much to be learned about its effects and potential therapeutic applications. It is also a selective MAOI, which means that it specifically targets the enzyme MAO and does not affect other enzymes or neurotransmitters. However, there are also limitations to using (1s)-1-(2-Furyl)propylamine in lab experiments. It is a relatively expensive compound, which can make it difficult to obtain for some researchers. Additionally, its effects may vary depending on the species and strain of animal being used in experiments.
Future Directions
There are several future directions for research on (1s)-1-(2-Furyl)propylamine. One area of interest is its potential as a treatment for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another area of interest is its effects on neuroplasticity and cognitive function. Additionally, further research is needed to determine the optimal dosage and administration of (1s)-1-(2-Furyl)propylamine for therapeutic use.
Scientific Research Applications
Furpropamide has been the subject of scientific research in recent years due to its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and neuroprotective effects in animal models. It has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
(1S)-1-(furan-2-yl)propan-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-2-6(8)7-4-3-5-9-7/h3-6H,2,8H2,1H3/t6-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBLXBXPRKTLCL-LURJTMIESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CO1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C1=CC=CO1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1s)-1-(2-Furyl)propylamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.